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Compound of Interest

Compound Name: 2-(Piperidin-3-yloxy)pyridine

Cat. No.: B1334390 Get Quote

Essential Safety and Handling Guide for 2-
(Piperidin-3-yloxy)pyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Piperidin-3-yloxy)pyridine. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical Identifier:

CAS Number: 862718-70-5[1]

Molecular Formula: C₁₀H₁₄N₂O[1]

Molecular Weight: 178.23 g/mol [1]

Appearance: Pale yellow solid or liquid[1]

Storage: Store at 0-8°C[1]

Hazard Summary
While a specific Safety Data Sheet (SDS) for 2-(Piperidin-3-yloxy)pyridine is not readily

available in the provided search results, its hazards can be inferred from its structural

components: a pyridine ring and a piperidine moiety. Pyridine and its derivatives are often toxic,
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flammable, and can be absorbed through the skin.[2][3] Inhalation of vapors and skin contact

should be minimized.[2][3]

Potential Hazards:

May cause skin, eye, and respiratory irritation.[4][5]

Harmful if swallowed, in contact with skin, or if inhaled.[6][7]

Suspected of causing cancer.[6]

May be a flammable liquid and vapor.[6][8]

Personal Protective Equipment (PPE)
A summary of recommended PPE for various laboratory activities involving 2-(Piperidin-3-
yloxy)pyridine is provided below.
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Activity
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Preparing

Solutions (in a

fume hood)

Safety goggles

with side

protection[9]

Nitrile or butyl

rubber gloves[2]

[3]

Laboratory

coat[2][3]

Not generally

required if

handled in a

certified chemical

fume hood[3]

Conducting

Reactions (in a

fume hood)

Safety goggles

with side

protection[9]

Nitrile or butyl

rubber gloves[2]

[3]

Laboratory

coat[2][3]

Not generally

required if

handled in a

certified chemical

fume hood[3]

Handling Spills

Chemical safety

goggles and face

shield

Butyl rubber

gloves[8]

Chemical-

resistant apron

or suit

Air-purifying

respirator with

appropriate

cartridges if

outside a fume

hood

Waste Disposal Safety goggles

Nitrile or butyl

rubber gloves[2]

[3]

Laboratory

coat[2][3]

Not generally

required if

containers are

sealed and

handled properly

Experimental Protocol: Safe Handling Procedure
1. Engineering Controls:

Always handle 2-(Piperidin-3-yloxy)pyridine in a properly functioning certified chemical

fume hood to minimize inhalation exposure.[2][3]

Ensure an emergency eyewash station and safety shower are readily accessible.[3]

2. Personal Protective Equipment (PPE):
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Wear the appropriate PPE as detailed in the table above. This includes at a minimum a lab

coat, safety goggles, and compatible gloves (nitrile or butyl rubber are recommended for

pyridine derivatives).[2][3]

3. Handling:

Avoid contact with skin, eyes, and clothing.[4]

Avoid breathing vapors or mist.[4][10]

Keep the container tightly closed when not in use.[2][4][10]

Use non-sparking tools and take measures to prevent the buildup of electrostatic charge, as

pyridine derivatives can be flammable.[10][11]

Wash hands thoroughly with soap and water after handling.[3]

4. Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[2][8]

Keep containers tightly closed to prevent absorption of moisture from the air.[2]

Store away from incompatible materials such as strong oxidizing agents and acids.[8]

Disposal Plan
All waste containing 2-(Piperidin-3-yloxy)pyridine must be treated as hazardous waste.

1. Waste Collection:

Collect waste in a designated, properly labeled, and sealed container.

Contaminated consumables (e.g., gloves, absorbent materials) should also be disposed of

as hazardous waste.[3]

2. Storage of Waste:
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Store waste containers in a designated, well-ventilated, and cool area away from

incompatible materials.[3]

3. Disposal Method:

Arrange for disposal by a licensed disposal company in accordance with local, state, and

federal regulations.[10]

Incineration is a common disposal method for pyridine-containing waste.[12]

Emergency Procedures
Spill Response:

Small Spill (inside a fume hood):

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[3] Do not use

combustible materials.

Clean the spill area with a suitable solvent and then wash with soap and water.[3]

Collect all cleanup materials in a sealed container for hazardous waste disposal.

Large Spill (or any spill outside a fume hood):

Evacuate the immediate area and alert colleagues.[3]

Ensure the area is well-ventilated.[3]

Contact your institution's environmental health and safety (EHS) office immediately.

First Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

[10]
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek medical

attention.[5]

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.[10]

Visual Workflow for Safe Handling
The following diagram illustrates the key decision points and steps for the safe handling and

disposal of 2-(Piperidin-3-yloxy)pyridine.
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Start: Handling 2-(Piperidin-3-yloxy)pyridine

Preparation:
- Verify fume hood certification

- Gather all necessary PPE

Begin work

Don Appropriate PPE:
- Lab coat

- Safety goggles
- Compatible gloves

Chemical Handling in Fume Hood:
- Weighing

- Preparing solutions
- Conducting reactions

Proper Storage:
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from incompatibles

After use

Spill Occurs?

Waste Generation

End of Procedure

Task complete

Small Spill Procedure:
- Contain with inert material

- Clean area
- Dispose of waste

Yes, small & in hood

Large Spill Procedure:
- Evacuate area

- Alert others
- Contact EHS

Yes, large or outside hood

No

Hazardous Waste Disposal:
- Collect in labeled, sealed container

- Store in designated area
- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-(Piperidin-3-yloxy)pyridine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1334390?utm_src=pdf-body-img
https://www.benchchem.com/product/b1334390?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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